Cas no 1286208-22-7 ((R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride)

• Product Name: (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride
• CAS No: 1286208-22-7
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 4787986
• Update Time: 2025-06-26

(R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride
• (R)-N-(Piperidin-3-yl)isonicotinamide dihydrochloride

• Inchi： 1S/C11H15N3O.2ClH/c15-11(9-3-6-12-7-4-9)14-10-2-1-5-13-8-10;;/h3-4,6-7,10,13H,1-2,5,8H2,(H,14,15);2*1H/t10-;;/m1../s1
• InChI Key： DJQHHLNIWFFUOD-YQFADDPSSA-N
• SMILES： Cl.Cl.O=C(C1C=CN=CC=1)N[C@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 54

Additional information on (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride

Compound CAS No. 1286208-22-7: (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide Dihydrochloride

The compound CAS No. 1286208-22-7, known as (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring, a carboxamide group, and a piperidine moiety, which contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride in the context of its stereochemistry and pharmacokinetics. The (R) configuration at the piperidine ring plays a crucial role in determining the compound's bioavailability and efficacy. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding interactions of this compound with various biological targets.

The synthesis of CAS No. 1286208-22-7 involves a multi-step process that includes nucleophilic substitution, amide bond formation, and stereochemical control during the synthesis of the piperidine derivative. These steps ensure the high purity and stereoselectivity required for pharmaceutical applications.

In terms of biological activity, (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride has shown promising results in preclinical studies targeting specific enzymes and receptors. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways, making it a candidate for anti-cancer drug development.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical formulations due to its enhanced solubility and stability under physiological conditions. This form also facilitates controlled release mechanisms in drug delivery systems.

Moreover, the integration of green chemistry principles in the synthesis of CAS No. 1286208-22-7 has been explored to minimize environmental impact and improve sustainability. These efforts align with current trends in pharmaceutical research toward eco-friendly practices.

In conclusion, (R)-N-(Piperidin-3-yl)pyridine-4-carboxamide dihydrochloride represents a cutting-edge molecule with vast potential in therapeutic applications. Its structural features, coupled with advancements in synthetic methodologies and biological studies, position it as a key player in future drug discovery efforts.